Cas no 1479270-35-3 (5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride)

• Product Name: 5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride
• CAS No: 1479270-35-3
• MF: C₁₀H₂₁ClO₃S
• MW: 256.789941549301
• CID: 5160839
• PubChem ID: 65665976
• Update Time: 2025-06-20

5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonyl chloride, 3-methyl-5-(1-methylpropoxy)-
• 5-(Sec-butoxy)-3-methylpentane-1-sulfonyl chloride
• 5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride

• Inchi： 1S/C10H21ClO3S/c1-4-10(3)14-7-5-9(2)6-8-15(11,12)13/h9-10H,4-8H2,1-3H3
• InChI Key： LGDAIGWCFDFVPQ-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CC(C)CCOC(C)CC

Additional information on 5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride

Introduction to 5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride (CAS No. 1479270-35-3)

5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride is a specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 1479270-35-3, features a sulfonyl chloride functional group attached to a pentane backbone, which is further modified by an isobutyl ether side chain. The presence of these specific structural motifs makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's molecular formula can be expressed as C₉H₁₇ClO₂S, reflecting its composition of carbon, hydrogen, chlorine, oxygen, and sulfur atoms. The sulfonyl chloride group (–SO₂Cl) is highly reactive and is frequently utilized in organic synthesis for the introduction of sulfonamide functionalities, which are crucial in medicinal chemistry. The isobutyl ether moiety (–OCH₂CH(CH₃)₂) contributes to the compound's solubility and reactivity, making it adaptable for use in diverse chemical transformations.

In recent years, there has been growing interest in the application of sulfonyl chlorides as key building blocks in drug discovery. These compounds are particularly useful in the synthesis of protease inhibitors, which are employed in the treatment of inflammatory diseases, cancer, and infectious disorders. The structural features of 5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride make it an attractive candidate for further derivatization into more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the development of sulfonamide-based drugs. Sulfonamides have a long history of therapeutic use, with well-established examples including antibiotics like sulfamethoxazole and diuretics such as hydrochlorothiazide. The reactivity of the sulfonyl chloride group allows for facile introduction of sulfonamide linkages, which can be further modified to improve drug efficacy and reduce side effects. This flexibility has made sulfonyl chlorides indispensable tools in modern medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of 5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to incorporate this sulfonyl chloride into more complex molecular frameworks. Such reactions have enabled the creation of novel heterocyclic compounds with potential therapeutic applications. Additionally, computational studies have been used to predict the reactivity and binding affinity of derivatives derived from this compound, providing valuable insights into their biological activity.

The compound's unique structural features also make it a useful tool for studying enzyme mechanisms and interactions. For example, sulfonamides are known to act as transition-state analogs, mimicking the intermediate structures formed during enzymatic catalysis. By incorporating 5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride into substrate analogs, researchers can gain deeper understanding into the catalytic processes mediated by enzymes such as carbonic anhydrase and dihydrofolate reductase. These insights are crucial for designing more effective inhibitors with improved selectivity and reduced toxicity.

In conclusion, 5-(butan-2-yloxy)-3-methylpentane-1-sulfonyl chloride (CAS No. 1479270-35-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for sulfonamide-based drugs, this compound is poised to play a pivotal role in the development of next-generation therapeutics that address unmet medical needs.